Cas no 2640899-33-6 (6-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine)

• Product Name: 6-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine
• CAS No: 2640899-33-6
• MF: C₁₈H₂₀ClFN₆O
• MW: 390.842405319214
• CID: 5317270
• PubChem ID: 155799266
• Update Time: 2025-09-28

6-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• AKOS040731560
• 6-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine
• 2640899-33-6
• F6796-0440
• 6-[4-(3-Chloro-4-fluorophenyl)-1-piperazinyl]-9-(2-methoxyethyl)-9H-purine

• Inchi： 1S/C18H20ClFN6O/c1-27-9-8-26-12-23-16-17(21-11-22-18(16)26)25-6-4-24(5-7-25)13-2-3-15(20)14(19)10-13/h2-3,10-12H,4-9H2,1H3
• InChI Key： AJCPFGCDBUYLOZ-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N2CCN(C3=CC=C(F)C(Cl)=C3)CC2)N(CCOC)C=1

Computed Properties

• Exact Mass: 390.1371151g/mol
• Monoisotopic Mass: 390.1371151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 591.7±60.0 °C(Predicted)
• pka: 6.75±0.10(Predicted)